Cas no 62359-95-9 (1,3-Pentalenedicarboxylic acid, octahydro-2,5-dioxo-, diethyl ester)

• Product Name: 1,3-Pentalenedicarboxylic acid, octahydro-2,5-dioxo-, diethyl ester
• CAS No: 62359-95-9
• MF: C₁₄H₁₈O₆
• MW: 282.289124965668
• CID: 447977
• PubChem ID: 12914184
• Update Time: 2025-04-19

1,3-Pentalenedicarboxylic acid, octahydro-2,5-dioxo-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentalenedicarboxylic acid, octahydro-2,5-dioxo-, diethyl ester
• diethyl 2,5-dioxo-1,3,3a,4,6,6a-hexahydropentalene-1,3-dicarboxylate
• 2,4-Bisethoxycarbonylbicyclo[3.3.0]octane-3,7-dione
• 62359-95-9
• 2,4-bisethoxycarbonylbicyclo[3.3.0]-octane-3,7-dione
• DTXSID50512820
• NLIHRRNEAZWYNS-UHFFFAOYSA-N
• Diethyl 2,5-dioxooctahydropentalene-1,3-dicarboxylate
• SCHEMBL9636564

• Inchi： 1S/C14H18O6/c1-3-19-13(17)10-8-5-7(15)6-9(8)11(12(10)16)14(18)20-4-2/h8-11H,3-6H2,1-2H3
• InChI Key： NLIHRRNEAZWYNS-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OCC)C2CC(CC2C1C(=O)OCC)=O

Computed Properties

• Exact Mass: 282.11034
• Monoisotopic Mass: 282.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.74